(2S)-3,3-dimethyl-2-(methylamino)butanoic acid
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Overview
Description
(2S)-3,3-dimethyl-2-(methylamino)butanoic acid is an organic compound with a unique structure that includes a methylamino group attached to a butanoic acid backbone
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2S)-3,3-dimethyl-2-(methylamino)butanoic acid typically involves the use of methylamine and other reagents. One common method involves the reaction of a suitable precursor with methylamine under controlled conditions to introduce the methylamino group. The reaction conditions, such as temperature and pH, are carefully monitored to ensure the desired product is obtained with high purity and yield .
Industrial Production Methods
In industrial settings, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods allow for the efficient production of the compound in large quantities while maintaining strict quality control standards .
Chemical Reactions Analysis
Types of Reactions
(2S)-3,3-dimethyl-2-(methylamino)butanoic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the compound into different reduced forms.
Substitution: The methylamino group can be substituted with other functional groups under specific conditions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts for substitution reactions. The reaction conditions, such as solvent choice and temperature, play a crucial role in determining the outcome of these reactions .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives with different functional groups .
Scientific Research Applications
(2S)-3,3-dimethyl-2-(methylamino)butanoic acid has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential effects on biological systems.
Medicine: Research is ongoing to explore its potential therapeutic applications.
Industry: It is used in the production of various industrial chemicals and materials.
Mechanism of Action
The mechanism of action of (2S)-3,3-dimethyl-2-(methylamino)butanoic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved are subjects of ongoing research .
Comparison with Similar Compounds
Similar Compounds
- (2S,3S)-3-ethyl-3,4-dimethyl-2-(methylamino)pentanoic acid
- (2S)-2-amino-3-methylbutanoic acid
- (2S)-2-(methylamino)-3-phenylpropanoic acid
Uniqueness
(2S)-3,3-dimethyl-2-(methylamino)butanoic acid is unique due to its specific structural features, such as the presence of a methylamino group attached to a butanoic acid backbone.
Properties
Molecular Formula |
C7H15NO2 |
---|---|
Molecular Weight |
145.20 g/mol |
IUPAC Name |
(2S)-3,3-dimethyl-2-(methylamino)butanoic acid |
InChI |
InChI=1S/C7H15NO2/c1-7(2,3)5(8-4)6(9)10/h5,8H,1-4H3,(H,9,10)/t5-/m1/s1 |
InChI Key |
KWWFNGCKGYUCLC-RXMQYKEDSA-N |
Isomeric SMILES |
CC(C)(C)[C@@H](C(=O)O)NC |
Canonical SMILES |
CC(C)(C)C(C(=O)O)NC |
Origin of Product |
United States |
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